Cas no 112176-22-4 (5-Chlorohexanoic Acid)

• Product Name: 5-Chlorohexanoic Acid
• CAS No: 112176-22-4
• Molecular Formula: C₆H₁₁O₂Cl
• Molecular Weight: 150.60334
• CID: 1199757
• PubChem ID: 18541668

5-Chlorohexanoic Acid Properties

Names and Identifiers

• Hexanoic acid, 5-chloro-
• 5-chlorohexanoic acid
• DTXSID80594932
• 112176-22-4
• 5-chloro-hexanoic acid
• SCHEMBL1131957
• 5-chlorocaproic acid
• BKYXJMPZIUFVJA-UHFFFAOYSA-N

• InChIKey： BKYXJMPZIUFVJA-UHFFFAOYSA-N
• Inchi： InChI=1S/C6H11ClO2/c1-5(7)3-2-4-6(8)9/h5H,2-4H2,1H3,(H,8,9)
• SMILES： CC(CCCC(=O)O)Cl

Computed Properties

• Exact Mass: 150.04483
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Rotatable Bond Count: 4
• Monoisotopic Mass: 150.0447573g/mol
• Heavy Atom Count: 9
• Complexity: 93.1
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• XLogP3: 1.5
• Topological Polar Surface Area: 37.3Ų

Experimental Properties

• PSA: 37.3

Related Categories

• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Fatty Acyls Fatty acids and conjugates Medium-chain fatty acids
• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Fatty Acyls Medium-chain fatty acids